Cas no 936728-00-6 (1-(quinolin-6-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(quinolin-6-yl)cyclopropane-1-carboxylic acid
• CAS No: 936728-00-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD18072665
• CID: 829627
• PubChem ID: 52988056
• Update Time: 2025-10-29

1-(quinolin-6-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Quinolin-6-yl)cyclopropanecarboxylic acid
• 1-quinolin-6-ylcyclopropane-1-carboxylic acid
• 1-(Quinolin-6-yl)cyclopropanecarboxylicacid
• 1-(quinolin-6-yl)cyclopropane-1-carboxylic acid
• AK117651
• 5915AC
• RW3150
• AX8162617
• 1-(6-Quinolinyl)cyclopropanecarboxylic acid (ACI)
• SCHEMBL2037389
• DTXSID10681021
• EN300-1852534
• 936728-00-6
• CS-0186274
• DB-089146
• SB71750
• AKOS016000519
• AS-66557
• I10740

• MDL： MFCD18072665
• Inchi： 1S/C13H11NO2/c15-12(16)13(5-6-13)10-3-4-11-9(8-10)2-1-7-14-11/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： WGIHHDCKQNSCIX-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)C1C=C2C(N=CC=C2)=CC=1)O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2

1-(quinolin-6-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(quinolin-6-yl)cyclopropane-1-carboxylic acid

1-(Quinolin-6-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

1-(Quinolin-6-yl)cyclopropane-1-carboxylic acid is a compound with the CAS number 936728-00-6, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by a quinoline ring fused with a cyclopropane group, making it a versatile molecule for various research and industrial purposes.

The quinoline moiety in this compound is a heterocyclic aromatic structure that contributes to its stability and reactivity. Quinoline derivatives are widely studied for their biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The integration of the cyclopropane ring further enhances the compound's chemical versatility, as cyclopropane groups are known for their strain-induced reactivity and ability to participate in various chemical transformations.

Recent studies have focused on the synthesis and characterization of 1-(Quinolin-6-yl)cyclopropane-1-carboxylic acid, exploring its potential as a building block in medicinal chemistry. Researchers have employed advanced techniques such as X-ray crystallography to determine its molecular structure, revealing a planar arrangement of the quinoline ring with the cyclopropane group positioned at the 6th position. This spatial arrangement is crucial for understanding the compound's interactions with biological targets.

In terms of synthesis, several methods have been developed to prepare 1-(Quinolin-6-yl)cyclopropane-1-carboxylic acid, including Friedel-Crafts alkylation and transition-metal-catalyzed coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale applications. The use of green chemistry principles in these syntheses has also been explored, aligning with current trends toward sustainable chemical practices.

The application of 1-(Quinolin-6-yl)cyclopropane-1-carboxylic acid extends beyond traditional chemical research. It has been investigated as a precursor for drug development, particularly in the design of novel anticancer agents. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation, suggesting potential therapeutic benefits.

Moreover, the compound has shown promise in materials science, where its unique electronic properties make it a candidate for organic electronics applications. Researchers have explored its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), highlighting its potential in next-generation electronic devices.

In conclusion, 1-(Quinolin-6-yl)cyclopropane-1-carboxylic acid is a multifaceted compound with significant implications across various scientific disciplines. Its structural features, synthesis methods, and diverse applications underscore its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly vital role in both academic and industrial settings.